6-(2-Ethoxyphenyl)-4,7,8-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(2-ethoxyphenyl)-4,7,8-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H23N5O4/c1-6-30-16-10-8-7-9-15(16)25-13(3)14(4)26-17-18(22-20(25)26)23(5)21(29)24(19(17)28)11-12(2)27/h7-10H,6,11H2,1-5H3
• InChI Key: YQTLOINFRCVBPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)C)C)C
• Molecular Formula: C21H23N5O4
• Molecular Weight: 409.4 g/mol

Description

6-(2-Ethoxyphenyl)-4,7,8-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H23N5O4 and its molecular weight is 409.446. The purity is usually 95%.
BenchChem offers high-quality 6-(2-Ethoxyphenyl)-4,7,8-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(2-Ethoxyphenyl)-4,7,8-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Properties

• Mesoionic purinone analogs, closely related to the compound of interest, have been synthesized and studied for their unique tautomeric forms and hydrolytic ring-opening reactions. These analogs are significant in understanding the chemistry and potential applications of purinone derivatives (Coburn & Taylor, 1982).

Biological Activities

• Derivatives of 7,8-polymethylenehypoxanthines, which are related to the query compound, were synthesized and investigated for their antiviral and antihypertensive activities. This suggests a potential application of similar compounds in pharmacological research (Nilov et al., 1995).
• A series of imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives were synthesized and evaluated for their antidepressant and anxiolytic properties. This indicates the relevance of similar compounds in the development of new therapeutic agents (Zagórska et al., 2016).

Cytotoxic Activity

• Certain pyrazole derivatives, similar in structure to the compound , demonstrated significant cytotoxic activity against various human tumor cell lines. This highlights the potential of similar compounds in cancer research (Barnes et al., 2001).

Antiviral and Antitumor Activity

• Imidazo[1,2-a]-s-triazine nucleosides, structurally related to the compound of interest, were synthesized and exhibited moderate antiviral activity, suggesting potential in antiviral drug development (Kim et al., 1978).
• Novel heterocycles including purino[7,8-g]-6-azapteridines showed antitumor activity, indicating the potential of structurally similar compounds in cancer therapy (Ueda et al., 1987).